Cas no 109361-66-2 (4-(3-hydroxyprop-1-en-1-yl)-2-methoxyphenyl beta-D-glucopyranoside)

• Product Name: 4-(3-hydroxyprop-1-en-1-yl)-2-methoxyphenyl beta-D-glucopyranoside
• CAS No: 109361-66-2
• MF: C₁₆H₂₂O₈
• MW: 342.341085910797
• CID: 2039921
• PubChem ID: 91895380
• Update Time: 2025-04-21

4-(3-hydroxyprop-1-en-1-yl)-2-methoxyphenyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxyprop-1-en-1-yl)-2-methoxyphenyl beta-D-glucopyranoside
• abietin
• coniferin
• coniferoside
• (Z)-3-[3-Methoxy-4-(β-D-glucopyranosyloxy)phenyl]-2-propen-1-ol
• (Z)-Coniferin
• 4-[(Z)-3-Hydroxy-1-propenyl]-2-methoxyphenyl β-D-glucopyranoside
• AC-34721
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxyphenoxy]oxane-3,4,5-triol
• 109361-66-2

• Inchi： 1S/C16H22O8/c1-22-11-7-9(3-2-6-17)4-5-10(11)23-16-15(21)14(20)13(19)12(8-18)24-16/h2-5,7,12-21H,6,8H2,1H3/b3-2-
• InChI Key： SFLMUHDGSQZDOW-IHWYPQMZSA-N
• SMILES： COC1C(OC2C(O)C(O)C(O)C(CO)O2)=CC=C(/C=C\CO)C=1

Computed Properties

• Exact Mass: 342.13146766Da
• Monoisotopic Mass: 342.13146766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds